Cas no 1805391-62-1 (Methyl 3-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 3-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate
• CAS No: 1805391-62-1
• MF: C₁₀H₉BrClF₂NO₂
• MW: 328.537768125534
• CID: 4808560
• Update Time: 2025-05-24

Methyl 3-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H9BrClF2NO2/c1-17-8(16)3-7-9(11)6(10(13)14)2-5(4-12)15-7/h2,10H,3-4H2,1H3
• InChI Key： NQELVUDVBXRWQB-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C=C(CCl)N=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate

Methyl 3-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1805391-62-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate, identified by its CAS number 1805391-62-1, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This pyridine derivative features a unique structural motif that makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of multiple functional groups, including a bromo substituent, a chloromethyl group, and a difluoromethyl moiety, endows this compound with remarkable reactivity and adaptability in drug development pipelines.

The compound's molecular structure is characterized by a pyridine core substituted at the 3-position with a bromine atom, the 6-position with a chloromethyl group, and the 4-position with a difluoromethyl group. Additionally, the presence of an acetic acid ester at the 2-position further enhances its synthetic utility. This combination of functional groups allows for diverse chemical transformations, making it an indispensable building block in medicinal chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents that target complex biological pathways. Methyl 3-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate has emerged as a crucial intermediate in the synthesis of small-molecule inhibitors for various diseases, including cancer, inflammation, and infectious disorders. The bromo substituent, for instance, can be readily displaced via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups into the molecule. This flexibility is particularly valuable in generating libraries of compounds for high-throughput screening.

The chloromethyl group provides another avenue for functionalization, allowing for the formation of ether linkages or the introduction of amino groups through nucleophilic addition reactions. These transformations are pivotal in constructing more complex scaffolds that mimic natural products or designed heterocycles. Furthermore, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates. Its incorporation into pharmacophores has been shown to improve pharmacokinetic profiles, making it a preferred choice in medicinal chemistry.

Recent advancements in synthetic methodologies have further highlighted the importance of Methyl 3-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate. For instance, transition-metal-catalyzed reactions have enabled more efficient and selective modifications of this intermediate. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce diverse aryl and vinyl groups, expanding the structural diversity of derivatives derived from this compound. Additionally, copper-mediated reactions have been explored for the introduction of thiophene and furan moieties, which are common motifs in bioactive molecules.

The acetic acid ester at the 2-position of Methyl 3-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate also plays a critical role in its synthetic utility. It can be hydrolyzed to yield a carboxylic acid group, which can then be further functionalized via esterification or amidation reactions. This versatility allows for the construction of peptidomimetics and other bioconjugates that are essential in targeted drug delivery systems.

In clinical research, derivatives of Methyl 3-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate have shown promise as inhibitors of key enzymes involved in disease pathogenesis. For example, studies have demonstrated that certain analogs exhibit inhibitory activity against tyrosine kinases, which are overexpressed in many cancers. The ability to fine-tune the structure of these derivatives through strategic functionalization has led to the identification of lead compounds with improved selectivity and efficacy.

The difluoromethyl group, a hallmark feature of Methyl 3-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate, has been extensively studied for its impact on drug-like properties. Preclinical data suggest that compounds incorporating this moiety often exhibit enhanced binding affinity to biological targets due to steric and electronic effects. This has prompted pharmaceutical companies to incorporate difluorinated pyridines into their drug discovery programs as part of structure-based design strategies.

The synthesis of Methyl 3-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate itself is an intricate process that requires careful optimization to ensure high yields and purity. Industrial-scale production often involves multi-step sequences that include halogenation reactions, nucleophilic substitutions, and protection-deprotection strategies. Advances in green chemistry have also influenced these synthetic routes, with efforts focused on minimizing waste and improving atom economy.

The future prospects for Methyl 3-bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate are promising, given its broad applicability in drug development. As computational methods continue to evolve, virtual screening techniques can be leveraged to identify novel derivatives with enhanced pharmacological properties. Additionally, biocatalytic approaches may offer sustainable alternatives to traditional synthetic methods, further solidifying the compound's role as a cornerstone intermediate in pharmaceutical chemistry.